1,4-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Specification

• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 2,4-dimethyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C7H7F3N2O2/c1-3-4(6(13)14)12(2)11-5(3)7(8,9)10/h1-2H3,(H,13,14)
• Standard InChI Key: JEBSGQXQBFCDPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C(F)(F)F)C)C(=O)O

Introduction

Synthesis Methods

The synthesis of 1,4-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid typically involves multi-step reactions starting from simpler pyrazole derivatives. Common methods include:

• Condensation Reactions: Starting with appropriate pyrazole precursors, trifluoroacetic anhydride can be used to introduce the trifluoromethyl group.

• Carboxylation: The introduction of the carboxylic acid group often involves reactions with carbon dioxide or formic acid derivatives under specific conditions.

Biological Activities

Pyrazole derivatives, including 1,4-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid, have been studied for various biological activities:

• Antimicrobial Activity: Some pyrazoles exhibit antimicrobial properties, making them candidates for pharmaceutical applications.

• Anticancer Activity: Research has shown that certain pyrazole compounds can inhibit cancer cell growth.

• Agrochemical Uses: Pyrazoles are also explored as herbicides or insecticides due to their ability to interact with biological targets.

Applications in Pharmaceuticals and Agrochemicals

The unique chemical structure of 1,4-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid makes it a potential candidate for various applications:

Application Area	Potential Use
Pharmaceuticals	Antimicrobial or anticancer agents
Agrochemicals	Herbicides or insecticides

Environmental Impact

The environmental impact of synthetic compounds like 1,4-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a concern. Studies on biodegradability and toxicity are essential to assess their safety for use in agricultural settings or as pharmaceuticals.

Future Research Directions

Future research should focus on optimizing synthesis methods, exploring additional biological activities, and assessing environmental safety. This will help unlock the full potential of 1,4-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid in various fields.